2,2-Bis(4-hydroxyphenyl)-1,1,1-trichloroethane-d8 (Major)
Overview
Description
2,2-Bis(4-hydroxyphenyl)propane, also known as Bisphenol A (BPA), is a common industrial chemical used in the production of polycarbonate plastics and epoxy resins . It consists of two phenolic rings linked by a carbon bridge with two methyl groups .
Synthesis Analysis
While specific synthesis methods for “2,2-Bis(4-hydroxyphenyl)-1,1,1-trichloroethane-d8 (Major)” are not available, similar compounds such as BPA are synthesized through condensation of acetone with phenol in the presence of an acid catalyst .Molecular Structure Analysis
The molecular structure of BPA consists of two phenolic rings linked by a carbon bridge with two methyl groups . The presence of hydroxyl groups on the phenolic rings allows for hydrogen bonding, which can influence the compound’s reactivity and interactions with other molecules .Chemical Reactions Analysis
BPA and similar compounds can undergo a variety of chemical reactions, including oxidation, reduction, and hydrolysis . The specific reactions and their products can depend on the environmental conditions and the presence of other chemicals .Physical And Chemical Properties Analysis
BPA has a melting point of 155 °C, a boiling point of 220 °C, and is insoluble in water . It has a density of 1.19 g/cm3 at 25 °C . The physical and chemical properties of “2,2-Bis(4-hydroxyphenyl)-1,1,1-trichloroethane-d8 (Major)” may be similar, but specific data is not available.Safety and Hazards
Future Directions
Research is ongoing to find safer alternatives to BPA and similar compounds, and to better understand their effects on human health and the environment . Metabolomics, the study of small molecules or metabolites within cells, tissues, or biofluids, is a promising field for generating novel biomarkers and further understanding the toxicity mechanisms of these compounds .
properties
IUPAC Name |
2,3,5,6-tetradeuterio-4-[2,2,2-trichloro-1-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)ethyl]phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl3O2/c15-14(16,17)13(9-1-5-11(18)6-2-9)10-3-7-12(19)8-4-10/h1-8,13,18-19H/i1D,2D,3D,4D,5D,6D,7D,8D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUGDILGOLSSKNE-PGRXLJNUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC=C(C=C2)O)C(Cl)(Cl)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C(C2=C(C(=C(C(=C2[2H])[2H])O)[2H])[2H])C(Cl)(Cl)Cl)[2H])[2H])O)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.